Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

Inter-laboratory validation study clomipramine

determination methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Clomipramine Hydrochloride

CAS No.: 17321-77-6
Cat. No.: S524031

Get Quote

Comparison of Clomipramine Determination Methods

The table below summarizes key analytical methods based on recent literature, highlighting their primary

application, linear range, and detection capability.

Limit of

Key Principle / Application Linear .
Methodology Detection Reference
Feature Context Range
(LOD)
SHS-LPME with Liquid-phase Human urine 0.05-5.0 0.015
HPLC-UV [1] microextraction samples pg/mL pMg/mL
using pH-
switchable

hydrophilicity
solvent (Benzoic
acid)
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Methodology

Solid-Contact lon-
Selective
Electrode [2]

Spectrofluorimetry

(3]

Solid-Phase
Extraction (SPE)
with GCIMS [4]

Detailed Experimental Protocols

Here is a deeper dive into the procedures for some of the key methods identified.

Key Principle /

Feature

Potentiometric

sensor with

ionophore-doped
PVC membrane
and graphene

transducer

Fluorescent ion-

pair complex

formation with
Alizarin Red S

Extraction on

ODS-C18 sorbent

followed by

chromatographic

analysis

Application
Context

Pharmaceutical
formulation &
spiked human
plasma

Pharmaceutical
dosage forms

Biological
material (urine)

Linear
Range

1x10—>.3to
1x10—2 M
(approx. 3.1
- 3140
ng/mL)

1.0-20
pg/mL

Calibration
curves
constructed

Limit of
Detection Reference

(LOD)

Not
specified

0.32 pg/mL

Limits of
detection
determined

Switchable Hydrophilicity Solvent-Based Liquid-Phase
Microextraction (SHS-LPME)

This method, used for urine sample preparation [1], involves a phase transition for efficient extraction.
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Fabrication of a Solid-Contact lon-Selective Electrode (SC-ISE)

This method describes the construction of a potentiometric sensor for direct measurement [2].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s524031?utm_src=pdf-body-img
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-023-00938-x
https://www.smolecule.com/products/s524031?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Sensor Assembly Layers Membrane Preparation

Screen-Printed
Carbon Electrode (SPCE)

Click to download full resolution via product page

Insights on Method Selection and Validation

The choice of method depends heavily on your specific requirements. Here is a comparative analysis to

guide your decision:

e Throughput and Cost: The SC-ISE method is exceptional for high-throughput and cost-
effectiveness, providing rapid results with minimal sample preparation, ideal for routine analysis [2].

¢ Sensitivity and Green Metrics: For detecting very low concentrations, SHS-LPME with HPLC-UV
offers high sensitivity and enrichment factors. Its "green" profile, using low solvent volumes, is a
significant advantage [1].

¢ Routine Pharmaceutical Analysis: Spectrofluorimetry is a strong, straightforward choice for
quality control of pharmaceutical formulations where extreme sensitivity is not the primary concern
[3].

¢ Robustness for Complex Matrices: SPE with GCIMS remains a powerful and robust technique for
complex biological samples like urine, providing high confidence in results for forensic or clinical
toxicology [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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